Cas no 1178687-41-6 (6-(Isobutylamino)pyridazine-3-carboxylic Acid)
6-(Isobutylamino)pyridazine-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 6-(Isobutylamino)pyridazine-3-carboxylic Acid
- CS-0335134
- SY028801
- DB-253477
- 1178687-41-6
- AKOS010006325
- 6-(Isobutylamino)pyridazine-3-carboxylicAcid
- MFCD12152628
- 6-(2-methylpropylamino)pyridazine-3-carboxylic acid
- 6-(Isobutylimino)-1,6-dihydropyridazine-3-carboxylic acid
- AC3093
- 6-[(2-methylpropyl)amino]pyridazine-3-carboxylic acid
-
- MDL: MFCD12152628
- Inchi: 1S/C9H13N3O2/c1-6(2)5-10-8-4-3-7(9(13)14)11-12-8/h3-4,6H,5H2,1-2H3,(H,10,12)(H,13,14)
- InChI Key: OQJNDYYEARMXBO-UHFFFAOYSA-N
- SMILES: OC(C1=CC=C(N=N1)NCC(C)C)=O
Computed Properties
- Exact Mass: 195.100776666Da
- Monoisotopic Mass: 195.100776666Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 75.1Ų
6-(Isobutylamino)pyridazine-3-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029189798-1g |
6-(Isobutylamino)pyridazine-3-carboxylic Acid |
1178687-41-6 | 95% | 1g |
$400.00 | 2023-09-04 | |
| Chemenu | CM324432-1g |
6-(Isobutylamino)pyridazine-3-carboxylic Acid |
1178687-41-6 | 95% | 1g |
$310 | 2021-08-18 | |
| Apollo Scientific | OR470968-1g |
6-(Isobutylamino)pyridazine-3-carboxylic acid |
1178687-41-6 | 1g |
£490.00 | 2023-09-01 | ||
| Chemenu | CM324432-1g |
6-(Isobutylamino)pyridazine-3-carboxylic Acid |
1178687-41-6 | 95% | 1g |
$324 | 2023-03-07 | |
| eNovation Chemicals LLC | D528188-1g |
6-(Isobutylamino)pyridazine-3-carboxylic Acid |
1178687-41-6 | 95% | 1g |
$990 | 2024-07-20 | |
| Ambeed | A318006-1g |
6-(Isobutylamino)pyridazine-3-carboxylic Acid |
1178687-41-6 | 95+% | 1g |
$327.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1405804-1g |
6-(Isobutylimino)-1,6-dihydropyridazine-3-carboxylic acid |
1178687-41-6 | 95+% | 1g |
¥5028.00 | 2024-08-09 | |
| eNovation Chemicals LLC | D528188-1g |
6-(Isobutylamino)pyridazine-3-carboxylic Acid |
1178687-41-6 | 95% | 1g |
$990 | 2025-02-18 | |
| eNovation Chemicals LLC | D528188-1g |
6-(Isobutylamino)pyridazine-3-carboxylic Acid |
1178687-41-6 | 95% | 1g |
$990 | 2025-02-28 |
6-(Isobutylamino)pyridazine-3-carboxylic Acid Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 6-(Isobutylamino)pyridazine-3-carboxylic Acid
Introduction to 6-(Isobutylamino)pyridazine-3-carboxylic Acid (CAS No. 1178687-41-6)
6-(Isobutylamino)pyridazine-3-carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 1178687-41-6, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. The compound features a pyridazine core substituted with an isobutylamino group at the 6-position and a carboxylic acid functional group at the 3-position, which together contribute to its reactivity and versatility.
The pyridazine ring, a six-membered aromatic nitrogen-containing heterocycle, is known for its stability and ability to interact with biological targets. The presence of the isobutylamino moiety enhances the compound's solubility and binding affinity, making it a promising candidate for medicinal chemistry applications. Additionally, the carboxylic acid group provides a site for further functionalization, enabling the synthesis of derivatives with tailored properties.
In recent years, there has been growing interest in 6-(Isobutylamino)pyridazine-3-carboxylic Acid due to its potential role in developing novel therapeutic agents. Researchers have explored its pharmacological properties, particularly in the context of antimicrobial and anti-inflammatory treatments. The compound's ability to modulate enzyme activity and interact with biological pathways has been investigated in several preclinical studies. For instance, studies suggest that derivatives of this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various diseases.
The synthesis of 6-(Isobutylamino)pyridazine-3-carboxylic Acid involves multi-step organic reactions that require precise control over reaction conditions. The key steps typically include the formation of the pyridazine core followed by nucleophilic substitution to introduce the isobutylamino group. The final step involves carboxylation at the 3-position, often achieved through oxidation or carboxylation reactions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity.
One of the most compelling aspects of 6-(Isobutylamino)pyridazine-3-carboxylic Acid is its potential as a building block for more complex molecules. Medicinal chemists have utilized this compound to design libraries of derivatives for high-throughput screening (HTS). These derivatives have shown promise in targeting specific disease pathways, including cancer and neurodegenerative disorders. The flexibility offered by the isobutylamino and carboxylic acid groups allows for the creation of molecules with optimized pharmacokinetic profiles.
Recent advancements in computational chemistry have further enhanced the study of 6-(Isobutylamino)pyridazine-3-carboxylic Acid. Molecular modeling techniques have been used to predict binding affinities and interactions with biological targets, reducing the need for extensive experimental trials. These computational methods have helped researchers identify promising lead compounds more efficiently, accelerating the drug discovery process.
The chemical properties of 6-(Isobutylamino)pyridazine-3-carboxylic Acid also make it valuable in material science applications. Its ability to form coordination complexes with metal ions has been explored for developing catalysts and sensors. Additionally, the compound's aromatic nature lends itself to applications in organic electronics, where pyridazine-based materials are being investigated for their electron transport properties.
In conclusion, 6-(Isobutylamino)pyridazine-3-carboxylic Acid (CAS No. 1178687-41-6) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it an attractive candidate for further research and development. As scientific understanding continues to evolve, new applications for this compound are likely to emerge, reinforcing its importance in modern chemistry.
1178687-41-6 (6-(Isobutylamino)pyridazine-3-carboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)